1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid

• IUPAC Name: 1-(cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C14H21NO3/c1-2-8-14(13(17)18)9-5-10-15(14)12(16)11-6-3-4-7-11/h3-4,11H,2,5-10H2,1H3,(H,17,18)
• InChI Key: BHPKFLIRQYOCTC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCCN1C(=O)C2CC=CC2)C(=O)O
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid, also known as CPPC, is a cyclic dipeptide compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPPC is a derivative of proline and is a member of the pyrrolidine family of compounds.

Scientific Research Applications

1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. It has also been studied for its potential use in the treatment of cancer, diabetes, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid is not fully understood, but it is thought to work by modulating various signaling pathways in the body. 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid has been shown to inhibit the production of pro-inflammatory cytokines and promote the production of anti-inflammatory cytokines. It has also been shown to activate various antioxidant enzymes, which help to protect cells from oxidative stress.
Biochemical and Physiological Effects:
1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death in various cell types. 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, it has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid is that it is relatively easy to synthesize and purify. It is also stable under a wide range of conditions, which makes it suitable for use in a variety of experiments. However, one of the limitations of 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid is that it is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid. One area of research is the development of 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid analogs that have improved solubility and bioavailability. Another area of research is the investigation of the potential use of 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid in the treatment of other diseases, such as cancer and cardiovascular diseases. Finally, more research is needed to fully understand the mechanism of action of 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid and how it modulates various signaling pathways in the body.
Conclusion:
In conclusion, 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid is a cyclic dipeptide compound that has shown great promise for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties, and has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other diseases. While there are limitations to its use in lab experiments, there are many future directions for research on 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid that could lead to the development of new treatments for a variety of diseases.

Synthesis Methods

1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid can be synthesized using a multi-step process that involves the reaction of proline with cyclopentanone and propylamine. The reaction proceeds via a Mannich-type reaction, which involves the condensation of an amine, an aldehyde, and a ketone. The resulting product is purified using chromatography techniques to obtain pure 1-(Cyclopent-3-ene-1-carbonyl)-2-propylpyrrolidine-2-carboxylic acid.